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Compound of Interest

Compound Name: Lutetium trifluoride

Cat. No.: B082217

Lutetium Trifluoride: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the fundamental chemical properties
of Lutetium Trifluoride, an inorganic compound with applications in ceramics, glass,
phosphors, and lasers.[1][2]

Core Chemical Identifiers and Properties

Lutetium Trifluoride is an inorganic compound that consists of the rare earth element lutetium
and fluorine.[2][3] It is a white, crystalline solid or powder.[4][5][6] The quantitative chemical
data for this compound are summarized below.
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Property Value Source
Chemical Formula LuFs (1131141511611 7]
Molecular Weight 231.96 g/mol [1][5][6]
231.9620 g/mol [7]

231.97 g/mol [3]

CAS Registry Number 13760-81-1 [4151[7]
Appearance White powder/crystalline solid [31141[5]
Melting Point 1182 °C [1114]

Boiling Point 2200 °C [3114]

Density 8.30 g/cm3 (8300 kg/m 3) [4]

Methodological Note

The chemical formula and molecular weight of Lutetium Trifluoride are established based on
the principles of chemical nomenclature and stoichiometry. The molecular weight is calculated
from the atomic weights of its constituent elements: Lutetium (Lu) and Fluorine (F). These
values are standardized and widely published in chemical databases such as the NIST
Chemistry WebBook, PubChem, and by commercial suppliers.[7][8] Experimental verification
for known compounds like this is typically performed using techniques such as mass
spectrometry, though detailed protocols for such a fundamental analysis are beyond the scope
of this document.

Logical Relationship Diagram

A visualization for a chemical formula is not applicable as it does not represent a signaling
pathway, experimental workflow, or a complex logical relationship. The structure is a simple
ionic compound, and its identity is best represented by the chemical formula itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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